An In-depth Technical Guide to the Molecular Structure and Weight of 5-tert-butyl-1,3,4-thiadiazine and its Isomeric Analogs
An In-depth Technical Guide to the Molecular Structure and Weight of 5-tert-butyl-1,3,4-thiadiazine and its Isomeric Analogs
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a detailed exploration of the molecular structure and weight of 5-tert-butyl substituted sulfur-nitrogen heterocycles, with a primary focus on the 1,3,4-thiadiazine scaffold. Acknowledging the preponderance of research on the isomeric 1,3,4-thiadiazole system, this guide will first delineate the structural distinctions between these five- and six-membered rings. A comprehensive analysis of 2-amino-5-tert-butyl-1,3,4-thiadiazole will be presented as a well-documented case study, covering its synthesis, spectroscopic characterization, and molecular weight determination. Subsequently, the guide will extrapolate these principles to the less-documented 5-tert-butyl-1,3,4-thiadiazine derivatives, outlining general synthetic strategies and the expected analytical signatures for their structural elucidation. This document is intended to serve as a practical resource for researchers engaged in the design, synthesis, and characterization of novel heterocyclic compounds for applications in medicinal chemistry and drug development.
Introduction: Distinguishing 1,3,4-Thiadiazines from 1,3,4-Thiadiazoles
In the realm of heterocyclic chemistry, the precise arrangement of heteroatoms within a ring system is paramount to a molecule's physical, chemical, and biological properties. The 1,3,4-thiadiazine and 1,3,4-thiadiazole scaffolds, while both containing sulfur and nitrogen, are fundamentally different structures. 1,3,4-Thiadiazoles are five-membered aromatic rings, a structural motif found in a wide array of pharmacologically active compounds.[1] In contrast, 1,3,4-thiadiazines are six-membered, non-aromatic or partially saturated rings.[2] This seemingly subtle difference in ring size profoundly impacts their three-dimensional conformation, electronic distribution, and potential as pharmacophores.
The tert-butyl group, a bulky and lipophilic substituent, is often incorporated into drug candidates to enhance metabolic stability and membrane permeability. Its placement at the 5-position of these heterocyclic systems is of significant interest for modulating their biological activity.
This guide will first delve into the well-characterized 2-amino-5-tert-butyl-1,3,4-thiadiazole, for which extensive data is available. The principles and techniques discussed will then be applied to the synthesis and structural analysis of the more elusive 5-tert-butyl-1,3,4-thiadiazine derivatives.
Case Study: 2-Amino-5-tert-butyl-1,3,4-thiadiazole
The compound 2-amino-5-tert-butyl-1,3,4-thiadiazole serves as an excellent model for understanding the synthesis and characterization of this class of heterocycles.
Molecular Structure and Weight
The fundamental properties of 2-amino-5-tert-butyl-1,3,4-thiadiazole are summarized in the table below.
| Property | Value | Source(s) |
| Molecular Formula | C₆H₁₁N₃S | [3][4] |
| Molecular Weight | 157.24 g/mol | [3][4] |
| CAS Number | 39222-73-6 | [3][4] |
| Appearance | White solid | [5] |
| Melting Point | 183-187 °C | [3] |
Synthesis
The synthesis of 2-amino-5-substituted-1,3,4-thiadiazoles is a well-established process, typically proceeding through the cyclization of a thiosemicarbazide with a carboxylic acid or its derivative.[6] The use of a dehydrating agent or a catalyst such as phosphorus oxychloride or a strong acid is common.[7][8]
Experimental Protocol: Synthesis of 2-amino-5-tert-butyl-1,3,4-thiadiazole [5]
This protocol provides a robust method for the gram-scale synthesis of the target compound.
Materials:
-
Pivalic acid (4.4 moles)
-
Thiosemicarbazide (4.0 moles)
-
Dioxane (1500 ml)
-
Phosphorus oxychloride (5.0 moles)
-
50% aqueous Sodium Hydroxide
-
Water
-
Ice
Procedure:
-
Reaction Setup: In a 3-liter reaction flask equipped with a mechanical stirrer, heating mantle, dropping funnel, thermometer, and a water-cooled condenser, charge pivalic acid and dioxane.
-
Addition of Thiosemicarbazide: To the stirred solution, add thiosemicarbazide.
-
Addition of Phosphorus Oxychloride: Charge the dropping funnel with phosphorus oxychloride and add it to the well-stirred solution in the reaction vessel.
-
Reaction: Stir and heat the reaction mixture to 95-100 °C. Maintain this temperature until the evolution of hydrogen chloride gas ceases.
-
Work-up:
-
Cool the mixture and decant the liquid phase.
-
Add sufficient hot water to dissolve the residue.
-
With ice-bath cooling and agitation, slowly add 50% aqueous sodium hydroxide to neutralize the solution.
-
-
Isolation:
-
Cool the mixture to 20 °C.
-
Collect the product by vacuum filtration.
-
Wash the filter cake with water and dry to yield 2-amino-5-tert-butyl-1,3,4-thiadiazole.
-
Causality Behind Experimental Choices:
-
Pivalic Acid: Serves as the source of the tert-butyl group and the C5 carbon of the thiadiazole ring.
-
Thiosemicarbazide: Provides the N2, N3, C2, and sulfur atoms of the heterocyclic core.
-
Phosphorus Oxychloride: Acts as a powerful dehydrating and activating agent, facilitating the cyclization reaction.
-
Dioxane: A suitable high-boiling, inert solvent for this reaction.
-
Neutralization with NaOH: Quenches the reaction and allows for the precipitation of the amine product.
Synthetic Workflow Diagram:
Caption: Synthetic workflow for 2-amino-5-tert-butyl-1,3,4-thiadiazole.
Spectroscopic Characterization and Structural Elucidation
A combination of spectroscopic techniques is essential for the unambiguous confirmation of the molecular structure of the synthesized compound.
2.3.1. Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule. The gas-phase IR spectrum for 2-amino-5-tert-butyl-1,3,4-thiadiazole is available in the NIST database.[4]
Expected Characteristic IR Absorptions for 2-amino-5-tert-butyl-1,3,4-thiadiazole:
| Wavenumber (cm⁻¹) | Vibration | Functional Group |
| 3400 - 3200 | N-H stretch | Primary amine (-NH₂) |
| 2960 - 2870 | C-H stretch | tert-butyl group |
| ~1640 | C=N stretch | Thiadiazole ring |
| ~1550 | N-H bend | Primary amine (-NH₂) |
| ~1370 | C-H bend (scissoring) | tert-butyl group |
| ~1250 | C-N stretch | |
| ~700 | C-S stretch |
2.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen framework of the molecule.
Expected ¹H NMR Spectral Data (in CDCl₃ or DMSO-d₆):
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment |
| ~1.4 | Singlet | 9H | Protons of the tert-butyl group |
| ~5.5 - 7.5 (broad) | Singlet | 2H | Protons of the primary amine (-NH₂) |
Expected ¹³C NMR Spectral Data (in CDCl₃ or DMSO-d₆):
| Chemical Shift (δ, ppm) | Assignment |
| ~30 | Methyl carbons of the tert-butyl group |
| ~35 | Quaternary carbon of the tert-butyl group |
| ~150 - 160 | C5 of the thiadiazole ring |
| ~170 - 180 | C2 of the thiadiazole ring |
2.3.3. Mass Spectrometry (MS)
Mass spectrometry determines the molecular weight of the compound and can provide structural information through fragmentation patterns. For 2-amino-5-tert-butyl-1,3,4-thiadiazole, the molecular ion peak ([M]⁺) would be expected at m/z = 157.
Expected Fragmentation Pattern:
The tert-butyl group is prone to fragmentation. A prominent peak would be expected at m/z = 100, corresponding to the loss of a tert-butyl radical ([M - 57]⁺). Further fragmentation of the thiadiazole ring would lead to smaller characteristic ions.
Definitive Structure Determination: X-ray Crystallography
Single-crystal X-ray diffraction provides the most definitive evidence for the molecular structure of a compound.[9] This technique allows for the precise determination of bond lengths, bond angles, and the overall three-dimensional arrangement of atoms in the crystalline state. While a specific crystal structure for 2-amino-5-tert-butyl-1,3,4-thiadiazole was not found in the initial search, this method remains the gold standard for structural confirmation.
5-tert-Butyl-1,3,4-Thiadiazine Derivatives: Synthesis and Structural Analysis
While less common in the literature than their five-membered counterparts, 1,3,4-thiadiazine derivatives are also of interest in medicinal chemistry.[2]
General Synthetic Strategies
The synthesis of the 1,3,4-thiadiazine ring typically involves the reaction of a thiosemicarbazide or a related derivative with a bifunctional electrophile, such as an α-haloketone or α-haloester.[2]
Plausible Synthetic Route to a 5-tert-butyl-1,3,4-thiadiazine derivative:
A plausible route to a 5-tert-butyl-2-imino-1,3,4-thiadiazine derivative could involve the reaction of a thiosemicarbazide with an α-haloketone bearing a tert-butyl group, such as 1-bromo-3,3-dimethyl-2-butanone.
Reaction Scheme:
Synthetic Logic:
-
Thiosemicarbazide: Provides the N-N-C=S backbone.
-
α-haloketone: The two electrophilic centers (the carbonyl carbon and the carbon bearing the halogen) react with the nucleophilic centers of the thiosemicarbazide (the terminal nitrogen and the sulfur) to form the six-membered ring.
General Synthetic Workflow Diagram:
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- 3. 2-Amino-5-tert-butyl-1,3,4-thiadiazole 97 39222-73-6 [sigmaaldrich.com]
- 4. 2-Amino-5-tert-butyl-1,3,4-thiadiazole [webbook.nist.gov]
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- 6. 1,3,4-Thiadiazole synthesis [organic-chemistry.org]
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